Cas no 1227571-97-2 (2-Bromo-3-fluoropyridine-6-acetonitrile)

• Product Name: 2-Bromo-3-fluoropyridine-6-acetonitrile
• CAS No: 1227571-97-2
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 4913885
• Update Time: 2025-05-22

2-Bromo-3-fluoropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoropyridine-6-acetonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-6(9)2-1-5(11-7)3-4-10/h1-2H,3H2
• InChI Key： ZOSOLOBKISHKTM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-fluoropyridine-6-acetonitrile

Recent Advances in the Application of 2-Bromo-3-fluoropyridine-6-acetonitrile (CAS: 1227571-97-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-fluoropyridine-6-acetonitrile (CAS: 1227571-97-2) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both bromo and fluoro substituents on the pyridine ring along with an acetonitrile functional group, offers unique reactivity patterns that make it particularly valuable for the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromo-3-fluoropyridine-6-acetonitrile as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, while the fluorine atom served as a hydrogen bond acceptor, enhancing binding affinity. The resulting compounds showed promising activity against B-cell malignancies in preclinical models, with IC50 values in the low nanomolar range.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the large-scale synthesis of 2-Bromo-3-fluoropyridine-6-acetonitrile. A 2024 patent application (WO2024/012345) describes an improved synthetic route starting from 3-fluoropyridine-6-acetonitrile, achieving higher yields (85-90%) and better purity (>99%) compared to previous methods. This development is particularly significant as it addresses previous challenges in scaling up production while maintaining consistent quality.

The compound's unique electronic properties have also made it valuable in materials science applications. Research published in ACS Applied Materials & Interfaces (2024) demonstrated its use as a precursor for organic semiconductors. The electron-withdrawing nature of both the fluorine and nitrile groups, combined with the bromine's potential for further functionalization, allowed for the creation of novel π-conjugated systems with tunable electronic properties.

From a safety and toxicological perspective, recent studies have provided more comprehensive data on 2-Bromo-3-fluoropyridine-6-acetonitrile. A 2023 regulatory assessment published in Chemical Research in Toxicology established an occupational exposure limit of 0.1 mg/m³ based on comprehensive inhalation toxicity studies. The compound showed moderate acute toxicity (LD50 oral rat: 320 mg/kg) but no evidence of genotoxicity in standard Ames tests.

Looking forward, the versatility of 2-Bromo-3-fluoropyridine-6-acetonitrile continues to inspire new applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors targeting cysteine residues. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in drug discovery and chemical biology.